Cas no 51323-71-8 (Methanesulfonic acid,dodecyl ester)

• Product Name: Methanesulfonic acid,dodecyl ester
• CAS No: 51323-71-8
• MF: C₁₃H₂₈O₃S
• MW: 264.42462348938
• CID: 376346
• PubChem ID: 247385
• Update Time: 2025-05-19

Methanesulfonic acid,dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,dodecyl ester
• dodecyl methanesulfonate
• dodecyl mesylate
• n-C12H25OMs
• n-Dodecyl methanesulfonate
• DTXSID50289540
• CHEMBL23307
• NSC-61860
• NSC61860
• NCIOpen2_002614
• AKOS024336123
• 51323-71-8
• SCHEMBL2223590
• Methanesulfonic acid dodecyl ester
• Dodecyl methane sulfate
• DODECYLMETHANESULFONATE

• Inchi： 1S/C13H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-16-17(2,14)15/h3-13H2,1-2H3
• InChI Key： RUFILLDBEINNQV-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 264.17600
• Monoisotopic Mass: 264.17591592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.96430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Methanesulfonic acid,dodecyl ester

Methanesulfonic acid, dodecyl ester (CAS No. 51323-71-8): Applications and Research Insights

Methanesulfonic acid, dodecyl ester, identified by its CAS number 51323-71-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its dodecyl functional group attached to a methanesulfonic acid backbone, exhibits unique chemical properties that make it valuable in various industrial and laboratory applications. The molecular structure of Methanesulfonic acid, dodecyl ester contributes to its versatility, enabling its use as an intermediate in synthesizing more complex molecules and as a component in formulations requiring specific solubility and reactivity profiles.

The compound's significance is further underscored by its role in modern research, particularly in the development of novel materials and pharmaceuticals. Recent studies have highlighted the potential of derivatives of methanesulfonic acid esters, including dodecyl ester, in creating advanced polymers and coatings. These materials often benefit from the compound's ability to form stable ionic interactions, which enhances their durability and functionality. For instance, researchers have explored the use of methanesulfonic acid esters in developing conductive polymers that could revolutionize the field of electronics.

In the pharmaceutical sector, Methanesulfonic acid, dodecyl ester has been investigated for its potential as a synthetic intermediate. Its structural features allow it to participate in various chemical reactions, making it a useful building block for more complex drug molecules. Specifically, the ester group can be hydrolyzed or transesterified to introduce different functional groups, thereby facilitating the synthesis of a wide range of pharmacologically active compounds. This adaptability has made it a subject of interest for medicinal chemists seeking innovative approaches to drug development.

Moreover, the compound's properties have been leveraged in the formulation of agrochemicals. Methanesulfonic acid derivatives are known for their stability under varying environmental conditions, which makes them suitable for use in pesticide and herbicide formulations. The dodecyl ester variant has been tested for its efficacy in enhancing the bioavailability and persistence of active ingredients in these products. Such applications underscore the compound's broad utility across multiple industries.

Recent advancements in analytical chemistry have also utilized Methanesulfonic acid, dodecyl ester as an internal standard or reference material. Its well-defined molecular structure and predictable behavior make it an ideal candidate for calibrating analytical instruments and validating experimental procedures. This application highlights the compound's importance not only as a synthetic intermediate but also as a tool for ensuring scientific accuracy and reproducibility.

The environmental impact of using Methanesulfonic acid, dodecyl ester has also been a point of discussion in recent research. Studies have examined its degradation pathways and ecological toxicity to assess its suitability for large-scale applications. While initial findings suggest that the compound is relatively stable under normal conditions, researchers are actively investigating methods to minimize any potential environmental risks associated with its use. This ongoing research ensures that applications involving this compound are both effective and sustainable.

In conclusion, Methanesulfonic acid, dodecyl ester (CAS No. 51323-71-8) is a multifaceted compound with diverse applications across industries such as materials science, pharmaceuticals, and agrochemicals. Its unique chemical properties make it a valuable tool for researchers seeking innovative solutions to complex challenges. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, reinforcing its importance in modern chemical research.